Cas no 1865999-52-5 (5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde)
5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- EN300-745829
- 1865999-52-5
- 5-(1,3-THIAZOL-4-YL)FURAN-2-CARBALDEHYDE
- 2-Furancarboxaldehyde, 5-(4-thiazolyl)-
- 5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde
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- Inchi: 1S/C8H5NO2S/c10-3-6-1-2-8(11-6)7-4-12-5-9-7/h1-5H
- InChI Key: HXLJEGPGKBPQCV-UHFFFAOYSA-N
- SMILES: S1C=NC(=C1)C1=CC=C(C=O)O1
Computed Properties
- Exact Mass: 179.00409958g/mol
- Monoisotopic Mass: 179.00409958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Density: 1.358±0.06 g/cm3(Predicted)
- Boiling Point: 371.6±32.0 °C(Predicted)
- pka: 1.16±0.10(Predicted)
5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745829-0.05g |
5-(1,3-thiazol-4-yl)furan-2-carbaldehyde |
1865999-52-5 | 95.0% | 0.05g |
$888.0 | 2025-03-11 | |
| Enamine | EN300-745829-0.1g |
5-(1,3-thiazol-4-yl)furan-2-carbaldehyde |
1865999-52-5 | 95.0% | 0.1g |
$930.0 | 2025-03-11 | |
| Enamine | EN300-745829-0.25g |
5-(1,3-thiazol-4-yl)furan-2-carbaldehyde |
1865999-52-5 | 95.0% | 0.25g |
$972.0 | 2025-03-11 | |
| Enamine | EN300-745829-0.5g |
5-(1,3-thiazol-4-yl)furan-2-carbaldehyde |
1865999-52-5 | 95.0% | 0.5g |
$1014.0 | 2025-03-11 | |
| Enamine | EN300-745829-1.0g |
5-(1,3-thiazol-4-yl)furan-2-carbaldehyde |
1865999-52-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-11 | |
| Enamine | EN300-745829-2.5g |
5-(1,3-thiazol-4-yl)furan-2-carbaldehyde |
1865999-52-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-11 | |
| Enamine | EN300-745829-5.0g |
5-(1,3-thiazol-4-yl)furan-2-carbaldehyde |
1865999-52-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-11 | |
| Enamine | EN300-745829-10.0g |
5-(1,3-thiazol-4-yl)furan-2-carbaldehyde |
1865999-52-5 | 95.0% | 10.0g |
$4545.0 | 2025-03-11 |
5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde
Recent Advances in the Study of 5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde (CAS: 1865999-52-5) in Chemical Biology and Pharmaceutical Research
5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde (CAS: 1865999-52-5) is a heterocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by the fusion of thiazole and furan rings, has demonstrated promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.
One of the key areas of research involving 5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde is its role as a building block in medicinal chemistry. The compound's aldehyde functional group provides a versatile handle for further chemical modifications, enabling the synthesis of diverse derivatives with enhanced biological activities. Recent publications have highlighted its utility in the design of novel kinase inhibitors and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects against specific bacterial strains, suggesting its potential as a scaffold for developing new antibiotics.
In addition to its antimicrobial properties, 5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde has been investigated for its anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs displayed selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. These findings underscore the importance of further research to explore its full therapeutic potential.
The synthetic accessibility of 5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde has also been a focal point of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and sustainable synthesis routes for this compound. A 2023 paper in Organic Letters described a novel one-pot synthesis strategy that significantly improved yield and reduced waste generation. Such innovations are critical for scaling up production and facilitating its broader application in drug discovery programs.
Despite these promising developments, challenges remain in the clinical translation of 5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance this compound toward preclinical and clinical trials.
In conclusion, 5-(1,3-Thiazol-4-yl)furan-2-carbaldehyde (CAS: 1865999-52-5) represents a promising candidate for drug development, with its multifaceted biological activities and synthetic versatility. Ongoing research efforts are expected to uncover new applications and optimize its therapeutic profile, making it a valuable asset in the fight against infectious diseases and cancer. Future studies should focus on mechanistic insights, derivative optimization, and translational research to fully realize its potential in the pharmaceutical industry.
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